Cas no 2228694-11-7 (methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228694-11-7
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 5864576
• PubChem ID: 165608777
• Update Time: 2025-06-08

methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate
• 2228694-11-7
• EN300-1732235

• Inchi： 1S/C11H15NO5/c1-12-7(9(13)6-10(14)16-2)4-5-8(12)11(15)17-3/h4-5,9,13H,6H2,1-3H3
• InChI Key： CAQHVBHYQDIEGW-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1=CC=C(C(=O)OC)N1C

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228694-11-7): An Overview

Methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228694-11-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate is characterized by a pyrrole ring substituted with a methyl group at the 1-position and a carboxylate ester at the 2-position. The presence of a hydroxy and methoxy group on the propyl side chain adds to its complexity and contributes to its potential pharmacological effects. The compound's molecular formula is C₁₄H₁₈O₅N, and its molecular weight is approximately 278.30 g/mol.

Recent studies have focused on the synthesis and biological evaluation of methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate. One notable research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of specific enzymes involved in inflammatory pathways. The study demonstrated that the compound effectively reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate has shown promise in preliminary studies as an antimicrobial agent. A study conducted by researchers at a leading pharmaceutical institute found that the compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. This finding opens up new avenues for the development of novel antibiotics to combat multidrug-resistant infections.

The anticancer potential of methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate has also been explored in recent research. A study published in Cancer Research reported that the compound induced apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The synthesis of methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate typically involves multi-step reactions starting from readily available starting materials. One common approach involves the condensation of a suitable pyrrole derivative with an appropriately substituted acrylate or acrylamide followed by esterification and subsequent functional group modifications. The synthetic route is designed to optimize yield and purity while minimizing side reactions and by-products.

In terms of safety and toxicity, preliminary assessments have indicated that methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate exhibits low toxicity at therapeutic concentrations. However, further studies are required to fully evaluate its safety profile, particularly in long-term use and in combination with other drugs.

The potential applications of methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate are diverse and promising. Its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. The antimicrobial activity suggests its use in combating bacterial infections, especially those caused by drug-resistant pathogens. Additionally, its anticancer effects position it as a potential therapeutic agent for various types of cancer.

In conclusion, methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228694-11-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for scientists and researchers in the field.